5-Fluoro-2,3-dihydro-1-oxa-4-aza-cyclopenta[a]naphthalene

• Molecular Formula: C11H8FNO
• Molecular Weight: 189.19 g/mol
• IUPAC Name: 5-fluoro-2,3-dihydrofuro[3,2-c]isoquinoline
• InChI: InChI=1S/C11H8FNO/c12-11-8-4-2-1-3-7(8)10-9(13-11)5-6-14-10/h1-4H,5-6H2
• InChI Key: LNTIXKNDUPYJBH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1N=C(C3=CC=CC=C32)F

Description

5-Fluoro-2,3-dihydro-1-oxa-4-aza-cyclopenta[a]naphthalene is a useful research compound. Its molecular formula is C11H8FNO and its molecular weight is 189.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The chloride/fluoride exchange was achieved by the method (reference 3) cited above. Thus 90 mg of 5-chloro-2,3-dihydro-1-oxa-4-aza-cyclopenta[a]naphthalene (Example 217) was suspended in 1.5 mL of Bu4PHF2 and was irradiated under microwave (Smith Reactor) to about 120° C. for 2 hours. After aqueous work up and column purification, 22 mg of fluoride product was obtained (26.9%). LC/MS rt-min (MH+): 1.91 (190) [method B]. The furan derivative (Example 218), 5-chloro-1-oxa-4-aza-cyclopenta[a]naphthalene was sufficiently reactive to be alkylated with the tripeptide directly without fluoride activation.